Cas no 1805924-63-3 (Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate)

• Product Name: Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate
• CAS No: 1805924-63-3
• MF: C₉H₅F₂IN₂O₂
• MW: 338.049481153488
• CID: 4875494
• Update Time: 2025-06-13

Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate

• Inchi： 1S/C9H5F2IN2O2/c1-16-9(15)5-2-4(12)7(8(10)11)6(3-13)14-5/h2,8H,1H3
• InChI Key： ZIYURRLUXPFLCF-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=NC(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate

Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate (CAS No. 1805924-63-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate (CAS No. 1805924-63-3) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry.

The molecular structure of Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate encompasses several key functional groups, including a cyano group, a difluoromethyl moiety, and an iodine substituent. These elements contribute to its reactivity and make it an attractive building block for constructing complex molecular architectures. The presence of the cyano group at the 2-position and the carboxylate ester at the 6-position further enhances its utility as a synthetic precursor.

In recent years, there has been a growing interest in the development of pyridine-based compounds for their diverse pharmacological properties. Pyridines are well-known for their ability to interact with biological targets, making them indispensable in the design of drugs targeting various diseases. Among these, Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate has emerged as a promising candidate due to its structural versatility and functional diversity.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By serving as a key intermediate, Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate enables the construction of novel kinase inhibitors with enhanced potency and selectivity. Recent studies have demonstrated its efficacy in generating inhibitors that target specific kinases involved in tumor growth and progression.

The difluoromethyl group in the structure of Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate is particularly noteworthy. This moiety is known to improve metabolic stability and binding affinity, making it a valuable feature in drug design. The iodine substituent at the 4-position further enhances its synthetic utility by providing a handle for further functionalization via cross-coupling reactions. These reactions are fundamental in constructing complex organic molecules and have been widely employed in the synthesis of pharmaceuticals.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate as a versatile intermediate. For instance, palladium-catalyzed cross-coupling reactions have enabled efficient transformations of this compound into more complex derivatives. These reactions have been instrumental in generating novel scaffolds with potential therapeutic applications.

The pharmaceutical industry has been particularly keen on exploring pyridine derivatives for their antimicrobial and anti-inflammatory properties. The structural features of Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate make it an ideal candidate for designing compounds with these desired properties. Recent research has shown promising results in using this intermediate to develop new antibiotics and anti-inflammatory agents.

In conclusion, Methyl 2-cyano-3-(difluoromethyl)-4-iodopyridine-6-carboxylate (CAS No. 1805924-63-3) is a multifaceted intermediate with significant potential in pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for drug discovery and medicinal chemistry. As research continues to uncover new applications for this compound, it is expected to play an even greater role in the development of next-generation therapeutics.